Cas no 50737-32-1 (5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole
• CAS No: 50737-32-1
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• MDL: MFCD06357949
• CID: 385558
• PubChem ID: 2512944
• Update Time: 2025-06-11

5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole,5-(chloromethyl)-3-(2-chlorophenyl)-
• 5-(chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole(SALTDATA: FREE)
• 5-CHLOROMETHYL-3-(2-CHLORO-PHENYL)-[1,2,4]OXADIAZOLE
• 3-(2-chlorophenyl)-5-(chloromethyl)-1,2,4-oxadiazole
• AC1M8GRL
• AC1Q3U3M
• Ambcb9070840
• CTK4J3073
• AKOS000349549
• MFCD06357949
• 5-Chloromethyl-3-(2-chlorophenyl)-[1,2,4]oxadiazole
• EN300-13641
• SCHEMBL10906062
• Z57032645
• PUZWQESMXKKSGC-UHFFFAOYSA-N
• DTXSID40368858
• A13426
• 50737-32-1
• AS-69355
• CS-0038447
• FT-0761466
• STL100224
• DTXCID50319896
• DB-028267

• MDL： MFCD06357949
• Inchi： 1S/C9H6Cl2N2O/c10-5-8-12-9(13-14-8)6-3-1-2-4-7(6)11/h1-4H,5H2
• InChI Key： PUZWQESMXKKSGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NOC(CCl)=N1

Computed Properties

• Exact Mass: 227.98588
• Monoisotopic Mass: 227.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.4
• Boiling Point: 352.6°C at 760 mmHg
• Flash Point: 167.1°C
• Refractive Index: 1.574
• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole

Introduction to 5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole (CAS No. 50737-32-1)

5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole (CAS No. 50737-32-1) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a chloromethyl group and a chlorophenyl substituent attached to an oxadiazole ring. These functional groups contribute to the compound's reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The oxadiazole ring, a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom, is known for its stability and ability to form strong hydrogen bonds. This property makes 5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole an attractive candidate for use in the development of new drugs and functional materials. The chloromethyl group, on the other hand, provides a reactive site for further chemical modifications, allowing for the synthesis of a wide range of derivatives with tailored properties.

Recent research has highlighted the potential of 5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole in various applications. For instance, studies have shown that this compound can be used as a building block in the synthesis of antifungal agents. The presence of the chloromethyl and chlorophenyl groups enhances the compound's ability to interact with biological targets, making it effective against a broad spectrum of fungal pathogens. Additionally, the oxadiazole ring's stability contributes to the overall efficacy and safety of the resulting antifungal agents.

In the realm of materials science, 5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole has been explored for its potential in the development of advanced polymers and coatings. The reactivity of the chloromethyl group allows for facile polymerization reactions, leading to the formation of polymers with unique properties such as enhanced thermal stability and improved mechanical strength. These polymers can be used in various applications, including electronics, automotive components, and protective coatings.

The synthesis of 5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole typically involves multi-step processes that include condensation reactions and cyclizations. One common synthetic route involves the reaction of 2-chlorobenzonitrile with an appropriate nitrile or amine to form an intermediate nitrile oxide, which then undergoes cyclization to form the oxadiazole ring. The subsequent introduction of the chloromethyl group can be achieved through various methods, such as alkylation reactions using alkyl halides.

The physical and chemical properties of 5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole have been extensively studied. It is generally a white crystalline solid with a melting point ranging from 90°C to 95°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

In terms of safety and handling, 5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole should be handled with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling to prevent skin contact and inhalation. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials.

The environmental impact of 5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole has also been considered in recent studies. While it is not classified as a hazardous substance under current regulations, its potential effects on aquatic ecosystems are still being evaluated. Researchers are working on developing more environmentally friendly synthetic routes and disposal methods to minimize any adverse impacts.

In conclusion, 5-(Chloromethyl)-3-(2-chlorophenyl)-1,2,4-oxadiazole (CAS No. 50737-32-1) is a valuable compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it an important intermediate in the synthesis of various pharmaceuticals and functional materials. Ongoing research continues to uncover new possibilities for this compound, further expanding its utility in various fields.